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Compound of Interest

Compound Name: 11-Oxomogroside Il A2

Cat. No.: B15590886

An In-depth Technical Guide to 11-
Oxomogroside Il A2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and isolation of 11-Oxomogroside Il A2, a cucurbitane-type triterpenoid glycoside isolated
from the fruit of Siraitia grosvenorii (Luo Han Guo or monk fruit). This document is intended to
serve as a valuable resource for professionals engaged in natural product chemistry,
pharmacology, and drug discovery.

Chemical Structure and Properties

11-Oxomogroside Il A2 is a member of the mogroside family, which are the principal
sweetening components of monk fruit. Its chemical structure is characterized by a tetracyclic
triterpenoid aglycone, known as mogrol, attached to sugar moieties. Specifically, 11-
Oxomogroside Il A2 possesses an 0xo group at the C-11 position of the mogrol core and has
two sugar units attached.[1][2]

The chemical identity of 11-Oxomogroside Il A2 is defined by the following identifiers:
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Property Value Reference(s)
Molecular Formula C42H70014 [2][3]
Molecular Weight 799.00 g/mol [3]

CAS Number 2170761-37-0 [4]

11-Dehydroxy-mogroside 11A2
Synonyms ] [1][3]
O-rhamnoside

The precise arrangement of atoms and glycosidic linkages has been elucidated through
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution
Mass Spectrometry (HRESIMS).[2]

Structural Diagram

The two-dimensional chemical structure of 11-Oxomogroside Il A2 is depicted below. This
structure is generated based on its SMILES (Simplified Molecular-Input Line-Entry System)
representation.

Click to download full resolution via product page

Figure 1: Chemical structure of 11-Oxomogroside Il A2.

Experimental Protocols

The isolation and purification of 11-Oxomogroside Il A2 from Siraitia grosvenorii follows a
general workflow common for the separation of mogrosides. While specific quantitative data for
11-Oxomogroside Il A2 is not extensively reported due to its lower abundance compared to
major mogrosides like Mogroside V, the following protocol outlines the key steps involved.[5][6]

General Isolation and Purification Workflow
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Figure 2: General workflow for the isolation of 11-Oxomogroside Il A2.
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Detailed Methodologies

Extraction: The dried and powdered fruit of Siraitia grosvenorii is subjected to extraction,
typically with hot water or an aqueous ethanol solution. This process is often repeated to
maximize the yield of glycosides.[6]

Filtration and Concentration: The resulting extract is filtered to remove solid plant material.
The filtrate is then concentrated under reduced pressure to yield a crude extract rich in
mogrosides.[5]

Macroporous Resin Column Chromatography: The crude extract is loaded onto a
macroporous adsorption resin column. A stepwise gradient of ethanol in water is commonly
employed for elution, which separates the mogrosides based on their polarity.[5]

Fraction Collection and Analysis: Fractions are collected and analyzed by Thin-Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify
those containing the target compound.

Preparative HPLC: Fractions enriched with 11-Oxomogroside Il A2 are further purified
using preparative HPLC. A C18 column with a mobile phase consisting of a gradient of
acetonitrile in water is a common choice for this final purification step, yielding the purified
compound.[5]

Data Presentation

While comprehensive quantitative data for 11-Oxomogroside Il A2 is limited in publicly

available literature, the following table summarizes its key physicochemical properties. For

context, quantitative data for the more abundant mogrosides are also presented where

available.
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11-Oxomogroside Il  Mogroside V (for 11-Oxomogroside
Parameter . .

A2 comparison) V (for comparison)
Molecular Formula C42H70014 C60H102029 C60H100029
Molecular Weight (

799.00 1287.43 1285.41
g/mol)
Concentration in Monk ] 0.8% - 1.3% (of dried 7.34 £ 0.16 g/100g (of

) Not widely reported ) i
Fruit fruit)[7] total mogrosides)|[6]
Relative Sweetness Not specifically Not specifically
~250-425x[7]
(vs. Sucrose) reported reported
Conclusion

11-Oxomogroside Il A2 is a noteworthy, albeit less abundant, cucurbitane glycoside from
Siraitia grosvenorii. Its structural elucidation has been achieved through advanced
spectroscopic methods, and its isolation follows established protocols for mogroside
purification. Further research is warranted to fully characterize its biological activities and
potential applications in the pharmaceutical and food industries. This guide provides a
foundational understanding of this compound for researchers and developers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is the chemical structure of 11-Oxomogroside I
A27?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590886#what-is-the-chemical-structure-of-11-
oxomogroside-ii-a2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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